Cas no 749257-78-1 (1-3-(trifluoromethyl)pyridin-2-ylethan-1-one)

• Product Name: 1-3-(trifluoromethyl)pyridin-2-ylethan-1-one
• CAS No: 749257-78-1
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• MDL: MFCD11044107
• CID: 540282
• PubChem ID: 53403137
• Update Time: 2025-04-19

1-3-(trifluoromethyl)pyridin-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(trifluoromethyl)-2-pyridinyl]-
• 1-[3-(TRIFLUOROMETHYL)PYRIDIN-2-YL]ETHAN-1-ONE
• 1-[3-(TRIFLUOROMETHYL)PYRIDIN-2-YL]ETHANONE
• 1-(3-trifluoromethyl-2-pyridinyl)ethanone
• 1-(3-trifluoromethyl-pyridin-2-yl)-ethanone
• 2-acetyl-3-trifluoromethylpyridine
• 2-acetyl-3-trifluoromethyl-pyridine
• CTK2G9547
• KB-107299
• RP11189
• SureCN1859913
• trifluoromethylpyridinylethanone
• 1-3-(trifluoromethyl)pyridin-2-ylethan-1-one
• 1-(3-(Trifluoromethyl)pyridin-2-yl)ethan-1-one
• SB52816
• 749257-78-1
• AKOS006309713
• EF-0259
• EN300-205061
• SCHEMBL1859913
• J-503072
• MFCD11044107
• AC-29129
• DTXSID00695112
• CS-0455348
• 1-(3-(trifluoromethyl)pyridin-2-yl)ethanone
• DB-092917
• 2-Acetyl-3-(trifluoromethyl)pyridine
• A10137

• MDL： MFCD11044107
• Inchi： 1S/C8H6F3NO/c1-5(13)7-6(8(9,10)11)3-2-4-12-7/h2-4H,1H3
• InChI Key： DOZJVJQXOFNIKJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C(C)=O)(F)F

Computed Properties

• Exact Mass: 189.04018
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

1-3-(trifluoromethyl)pyridin-2-ylethan-1-one Security Information

• HazardClass：IRRITANT